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Compound of Interest

Compound Name: 4-Methylindoline

Cat. No.: B3022681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of pharmaceutical research and development, a comprehensive

understanding of the physicochemical properties of a molecule is paramount. These properties

govern a compound's behavior from synthesis and formulation to its pharmacokinetic and

pharmacodynamic profile. This guide provides a detailed exploration of the core

physicochemical characteristics of 4-Methylindoline, a substituted indoline of interest in

medicinal chemistry.

Due to the limited availability of published experimental data for 4-Methylindoline, this

document adopts a dual approach. Firstly, it presents the known and predicted properties of the

molecule, providing a foundational dataset. Secondly, and more critically, it offers detailed,

field-proven experimental protocols for the determination of these properties. This serves as a

practical handbook for researchers, enabling them to generate robust and reliable data in their

own laboratories. The narrative emphasizes the rationale behind experimental choices,

fostering a deeper understanding of the scientific principles at play.

Molecular Identity and Structure
4-Methylindoline, also known as 4-methyl-2,3-dihydro-1H-indole, is a heterocyclic aromatic

compound. Its structure consists of a benzene ring fused to a five-membered nitrogen-
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containing ring, with a methyl group substituted at the 4-position of the benzene ring. The

indoline core is a saturated version of the indole ring system.

Molecular Formula: C₉H₁₁N[1][2]

Molecular Weight: 133.19 g/mol [1][2]

CAS Number: 62108-16-1[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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